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Compound of Interest

Compound Name: Acid Red 315

Cat. No.: B1172132 Get Quote

A comprehensive technical guide on the synthesis and manufacturing of Acid Red 315,

designed for researchers, scientists, and professionals in drug development and related

chemical industries.

Introduction to Acid Red 315
Acid Red 315, also known by its Colour Index name C.I. Acid Red 315, is a synthetic organic

dye belonging to the monoazo class of dyes.[1][2] Structurally, it is a 1:2 metal complex dye,

typically involving chromium, which enhances its stability and fastness properties.[3][4] This

dye is characterized by the presence of one or more azo groups (—N=N—) that are

responsible for its color.[3] It generally appears as a red crystalline or powdered solid and

exhibits good solubility in water and alcohol.[3][5] Acid Red 315 is primarily used for dyeing

and printing on wool, silk, nylon, and blended fabrics, as well as for leather dyeing.[6][7][8]

Physicochemical and Technical Data
A summary of the key properties and technical specifications of Acid Red 315 is provided in

the tables below.

Table 1: General and Physicochemical Properties
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Property Value Reference

CAS Number 12220-47-2 [2][3][4]

Chemical Class Monoazo, 1:2 Metal Complex [1][4]

Physical Appearance Red Powder [1][2][5]

Hue
Bluish Red / Yellowish Light

Red
[2][4]

Solubility
Soluble in water and alcohol

solvents
[1][5]

Density
Approximately 1.458 g/cm³ (at

20°C)
[5]

Vapor Pressure Nearly 0 Pa (at 20°C) [5]

Dye Content >98% [1]

Table 2: Fastness Properties
Fastness Test Grade

Light Fastness 6-7

Washing Fastness 4-5

Soaping Fastness 4-5

Perspiration Fastness 4-5

Seawater Fastness 5

Source:[1][4][6]

Synthesis and Manufacturing
The conventional manufacturing process for Acid Red 315 is a well-established multi-step

chemical synthesis. This pathway is characterized by a three-step sequence: diazotization, azo

coupling, and subsequent metallization with a chromium salt.[3]
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Synthesis Workflow
The following diagram illustrates the key stages in the traditional synthesis of Acid Red 315.

Traditional Synthesis Workflow of Acid Red 315

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Metallization

Aromatic Amine
(e.g., 4-nitroaniline)

Diazonium Salt Formation
(0-5°C)
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Primary Azo Compound
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Coupling Component
(e.g., 1-naphthol-4-sulfonic acid)

Acid Red 315
(1:2 Cr Complex)

Complexation

Chromium Salt
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Caption: A flowchart detailing the three main stages of Acid Red 315 synthesis.

Experimental Protocols
The following sections provide a detailed methodology for each key stage of the synthesis

process.

Preparation of Amine Solution: An aromatic amine, such as 4-nitroaniline, is dissolved in an

acidic medium, typically hydrochloric acid.[3]
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Cooling: The solution is cooled to a low temperature, specifically between 0–5°C, to ensure

the stability of the diazonium salt to be formed.[3] This temperature control is critical as

diazonium salts are unstable and can decompose at higher temperatures.[3]

Addition of Nitrite: An aqueous solution of sodium nitrite is then slowly added to the cooled

amine solution.[3] This initiates the diazotization reaction, converting the primary aromatic

amine into its corresponding diazonium salt.[3] The reaction must be maintained within the

0–5°C range throughout the addition.[3]

Completion: The resulting diazonium salt solution is typically used immediately in the

subsequent azo coupling step due to its instability.[3]

Preparation of Coupling Solution: A coupling component, such as a naphthol derivative like

1-naphthol-4-sulfonic acid, is prepared in a separate vessel.[3]

pH Adjustment: The conditions for the coupling reaction are made alkaline, typically by the

addition of sodium hydroxide.[3]

Coupling Reaction: The freshly prepared, cold diazonium salt solution is added to the

alkaline solution of the coupling component.[3]

Temperature Control: The temperature of the reaction mixture is controlled and maintained

between 8–10°C to promote the formation of the desired primary azo compound and

minimize side reactions.[3]

Complexation: The primary azo compound formed in the previous step is treated with a

chromium salt.[3]

Reaction Conditions: The reaction conditions (temperature, pH, reaction time) are controlled

to facilitate the formation of the stable 1:2 chromium-azo complex.

Isolation and Purification: Upon completion of the reaction, the final product, Acid Red 315,

is isolated, purified, and dried to yield a red powder. Chromatographic methods are essential

for assessing the purity and identifying any intermediates or subsidiary colorants.[3]

Environmental and Safety Considerations
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The traditional synthesis of Acid Red 315 involves the use of potentially hazardous chemicals

and can generate significant wastewater.[3] In response to increasing environmental

regulations, research has been directed towards developing greener and more efficient

manufacturing pathways.[3]

Safety Precautions:

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Minimize dust

generation and accumulation.[9]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical safety

goggles, and rubber gloves. An approved respirator should be used when necessary.[9]

Storage: Store in tight, light-resistant containers in a cool, ventilated room, protected from

moisture and heat.[7][9][10]

Incompatibilities: Avoid contact with strong oxidizing and reducing agents.[9]

Degradation Pathways
The breakdown of azo dyes like Acid Red 315 is an area of significant environmental research.

The core mechanism of bacterial degradation involves the reductive cleavage of the azo bond

(–N=N–) by enzymes known as azoreductases.[3] This process typically occurs under

anaerobic (oxygen-free) conditions and results in the formation of colorless, but potentially

toxic, aromatic amines.[3] A subsequent aerobic (oxygen-present) stage is often required to

degrade these aromatic amine intermediates, making a two-stage anaerobic-aerobic process

an effective method for the complete and safe removal of such dyes from the environment.[3]

The following diagram illustrates the general enzymatic degradation pathway for azo dyes.
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General Microbial Degradation Pathway of Azo Dyes
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Caption: A simplified diagram of the two-stage microbial degradation of azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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